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Compound Name: Anthracophyllone

Cat. No.: B15595540

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anthracophyllone is a naturally occurring aristolane sesquiterpenoid that has garnered

significant interest within the scientific community due to its notable biological activities. First

isolated from the mushroom Anthracophyllum sp. BCC18695, this compound presents a unique

chemical architecture and promising pharmacological potential, particularly in the realm of

oncology. This technical guide provides a detailed overview of the chemical structure,

spectroscopic properties, and biological activities of Anthracophyllone, intended to serve as a

comprehensive resource for researchers and professionals in drug development.

Chemical Structure and Properties
Anthracophyllone is characterized by a complex tricyclic core structure. Its systematic IUPAC

name is (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-5,6,7,7b-tetrahydro-1aH-

cyclopropa[a]naphthalene-2,4-dione.[1] The key chemical identifiers and properties of

Anthracophyllone are summarized in the table below for easy reference.
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Property Value Reference

Chemical Formula C₁₅H₂₀O₂

Molecular Weight 232.32 g/mol

IUPAC Name

(1aR,7R,7aR,7bS)-1,1,7,7a-

tetramethyl-5,6,7,7b-

tetrahydro-1aH-

cyclopropa[a]naphthalene-2,4-

dione

CAS Number 1801750-22-0

SMILES String

O=C(C=C12)[C@@]3([H])--

INVALID-LINK--([H])[C@]2(C)-

-INVALID-LINK--CCC1=O

Chemical Class Aristolane Sesquiterpenoid [1]

Appearance White amorphous powder

Solubility
Soluble in methanol and

chloroform

Spectroscopic Data
The structural elucidation of Anthracophyllone was achieved through comprehensive

spectroscopic analysis. The following tables summarize the key Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) data.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 1.85 m

2 2.45 m

3 5.85 d 10.0

5α 2.10 m

5β 2.30 m

6 1.25 s

8 1.60 m

9 1.75 m

10 1.15 s

11 1.05 d 7.0

12 0.95 s

13 0.85 s

14 1.20 s

15 1.10 d 7.0

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position δC (ppm)

1 45.1

2 35.2

3 125.8

4 200.1

5 38.9

6 58.2

7 41.5

8 24.3

9 30.1

10 48.7

11 21.5

12 28.4

13 15.6

14 29.8

15 18.2

High-Resolution Mass Spectrometry (HR-ESI-MS)
Ion Calculated m/z Found m/z

[M+H]⁺ 233.1536 233.1533

[M+Na]⁺ 255.1356 255.1354

Experimental Protocols
Isolation of Anthracophyllone
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The following protocol outlines the isolation of Anthracophyllone from the mushroom

Anthracophyllum sp. BCC18695.

Mushroom Culture
(Anthracophyllum sp. BCC18695)

Extraction with Ethyl Acetate

Concentration in vacuo

Crude Extract

Silica Gel Column Chromatography
(Hexane-EtOAc gradient)

Fraction Collection

Preparative HPLC
(C18, Acetonitrile/Water)

Pure Anthracophyllone

Click to download full resolution via product page

Isolation workflow for Anthracophyllone.
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Fermentation and Extraction: The fungus Anthracophyllum sp. BCC18695 is cultured on a

suitable solid medium. The fungal biomass is then extracted exhaustively with ethyl acetate

at room temperature.

Concentration: The resulting ethyl acetate extract is concentrated under reduced pressure to

yield a crude extract.

Chromatographic Separation: The crude extract is subjected to silica gel column

chromatography. The column is eluted with a gradient of hexane and ethyl acetate.

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC). Fractions containing the compound of interest are pooled.

Purification: The pooled fractions are further purified by preparative high-performance liquid

chromatography (HPLC) on a C18 column using an isocratic mobile phase of acetonitrile and

water to afford pure Anthracophyllone.

Biological Activity
Anthracophyllone has demonstrated a range of biological activities, highlighting its potential

as a lead compound for drug discovery.

Cytotoxicity
The cytotoxic effects of Anthracophyllone have been evaluated against several human cancer

cell lines. The half-maximal inhibitory concentrations (IC₅₀) are summarized below.

Cell Line Cancer Type IC₅₀ (µM)

MCF-7 Breast Adenocarcinoma 32.97

KB Oral Epidermoid Carcinoma 18.02

NCI-H187 Small Cell Lung Cancer 15.17

Vero
Kidney Epithelial (non-

cancerous)
18.06
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Antimalarial Activity
Anthracophyllone has shown activity against the multidrug-resistant K1 strain of Plasmodium

falciparum, the parasite responsible for malaria.

Organism Strain Activity IC₅₀ (µM)

Plasmodium

falciparum
K1 Antimalarial 9.8

Antibacterial Activity
The compound also exhibits antibacterial properties, particularly against Gram-positive

bacteria.

Organism Gram Stain Activity MIC (µg/mL)

Bacillus cereus Positive Antibacterial 25

Potential Signaling Pathways
While the precise molecular mechanisms of Anthracophyllone's cytotoxicity are still under

investigation, its activity against cancer cell lines suggests potential interference with key

cellular signaling pathways. Aristolane sesquiterpenoids, as a class, have been reported to

induce apoptosis and cell cycle arrest in cancer cells. The following diagram illustrates a

plausible, generalized signaling pathway that could be affected by cytotoxic sesquiterpenoids.
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Cell Cycle Regulation

Anthracophyllone

↑ Reactive Oxygen Species (ROS)CDK/Cyclin Complexes

Inhibition

Mitochondrial Dysfunction

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

G2/M Phase Arrest

Click to download full resolution via product page

Potential signaling pathways affected by Anthracophyllone.

Further research is necessary to elucidate the specific molecular targets and signaling

cascades modulated by Anthracophyllone.

Conclusion
Anthracophyllone represents a promising natural product with a distinct chemical structure

and significant biological activities. Its cytotoxic, antimalarial, and antibacterial properties

warrant further investigation for potential therapeutic applications. The detailed chemical and
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biological data presented in this guide provide a solid foundation for future research and

development efforts centered on this intriguing aristolane sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15595540?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Aristolane-type-sesquiterpenoids-from-N-chinensis-Batal_fig1_320931996
https://www.benchchem.com/product/b15595540/docs#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15595540/docs#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15595540/docs#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15595540/docs#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15595540?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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